![molecular formula C19H37BrO2 B1586067 19-bromononadecanoic Acid CAS No. 78774-38-6](/img/structure/B1586067.png)
19-bromononadecanoic Acid
Overview
Description
19-Bromononadecanoic acid is a long-chain fatty acid with the CAS Number: 78774-38-6 . It has a molecular weight of 377.41 and is typically in solid form .
Synthesis Analysis
The synthesis of this compound involves multiple stages . The first stage involves the use of phosphorous acid trimethyl ester at 117 degrees Celsius for 66 hours . The second stage involves the use of lithium hydroxide, sodium hydroxide, ethanol, and water at 95 degrees Celsius for 72 hours . The final stage involves the use of hydrogen chloride and water in ethanol .Molecular Structure Analysis
The molecular structure of this compound contains a total of 59 atoms; 37 Hydrogen atoms, 19 Carbon atoms, 2 Oxygen atoms, and 1 Bromine atom . It also contains a total of 58 bonds; 21 non-H bonds, 1 multiple bond, 17 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, and 1 hydroxyl group .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 377.41 and is typically stored in an inert atmosphere .Scientific Research Applications
Antitumor and Antifungal Activities
- 19-Bromononadecanoic acid derivatives have shown promise in antitumor and antifungal applications. Studies have synthesized compounds like 10-Oxo-11-dodecenoic Acid and 11-Oxo-12-tridecenoic Acid from ethyl 9-bromononanoate, which exhibited these biological activities (Kinoshita & Umezawa, 1961).
Environmental Concerns and Toxicity
- The presence of brominated substances like this compound in wastewater treatment processes can increase cytotoxicity, genotoxicity, and oxidative stress when ozonation is used, especially in the presence of bromide. This necessitates close monitoring of organic byproducts during such treatments (Wu et al., 2019).
Safety and Hazards
The safety information for 19-bromononadecanoic Acid includes several hazard statements: H302-H315-H319-H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
19-bromononadecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H37BrO2/c20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19(21)22/h1-18H2,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLMPHTLDVWMADF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCCCCCBr)CCCCCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H37BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370822 | |
Record name | 19-bromononadecanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78774-38-6 | |
Record name | 19-bromononadecanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 19-Bromononadecanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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